Cas no 2190-16-1 (9,12-Octadecadienoicacid (9Z,12Z)-, 1,1'-[2-[(1-oxohexadecyl)oxy]-1,3-propanediyl] ester)

• Product Name: 9,12-Octadecadienoicacid (9Z,12Z)-, 1,1'-[2-[(1-oxohexadecyl)oxy]-1,3-propanediyl] ester
• CAS No: 2190-16-1
• MF: C₅₅H₉₈O₆
• MW: 855.363038539886
• CID: 280621
• PubChem ID: 15607289
• Update Time: 2025-07-23

9,12-Octadecadienoicacid (9Z,12Z)-, 1,1'-[2-[(1-oxohexadecyl)oxy]-1,3-propanediyl] ester Chemical and Physical Properties

Names and Identifiers

• 9,12-Octadecadienoicacid (9Z,12Z)-, 1,1'-[2-[(1-oxohexadecyl)oxy]-1,3-propanediyl] ester
• 2-Palmito-1,3-dilinolein
• 9,12-Octadecadienoic acid (Z,Z)-, 2-[(1-oxohexadecyl)oxy]-1,3-propanediylester
• 9,12-Octadecadienoicacid (9Z,12Z)-, 2-[(1-oxohexadecyl)oxy]-1,3-propanediyl ester (9CI)
• Berulide
• Linolein, 2-palmito-1,3-di- (7CI,8CI)
• 9,12-Octadecadienoic acid (9Z,12Z)-, 1,1'-[2-[(1-oxohexadecyl)oxy]-1,3-propanediyl] ester
• 1-Linoleoyl-2-palmitoyl-3-linoleoyl-glycerol
• 1-linoleoyl-2-palmitoyl-3-linoleoyl-sn-glycerol
• DTXSID001313185
• TAG(18:2/16:0/18:2)
• 1-(9Z,12Z-Octadecadienoyl)-2-hexadecanoyl-3-(9Z,12Z-octadecadienoyl)-glycerol
• TG(18:2/16:0/18:2)
• Tracylglycerol(18:2/16:0/18:2)
• [2-hexadecanoyloxy-3-[(9Z,12Z)-octadeca-9,12-dienoyl]oxypropyl] (9Z,12Z)-octadeca-9,12-dienoate
• 2190-16-1
• CHEBI:170689
• TG(18:2(9Z,12Z)/16:0/18:2(9Z,12Z))

• Inchi： 1S/C55H98O6/c1-4-7-10-13-16-19-22-25-27-30-32-35-38-41-44-47-53(56)59-50-52(61-55(58)49-46-43-40-37-34-29-24-21-18-15-12-9-6-3)51-60-54(57)48-45-42-39-36-33-31-28-26-23-20-17-14-11-8-5-2/h16-17,19-20,25-28,52H,4-15,18,21-24,29-51H2,1-3H3/b19-16-,20-17-,27-25-,28-26-
• InChI Key： KRVYYALDCAWYEF-YBQWMRSQSA-N
• SMILES： C(OC(=O)CCCCCCC/C=C\C/C=C\CCCCC)C(OC(=O)CCCCCCCCCCCCCCC)COC(=O)CCCCCCC/C=C\C/C=C\CCCCC

Computed Properties

• Exact Mass: 854.73634084g/mol
• Monoisotopic Mass: 854.73634084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 61
• Rotatable Bond Count: 50
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 20.9
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• LogP: 20.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols

Additional information on 9,12-Octadecadienoicacid (9Z,12Z)-, 1,1'-[2-[(1-oxohexadecyl)oxy]-1,3-propanediyl] ester

Introduction to 9,12-Octadecadienoic acid (9Z,12Z)-, 1,1'-[2-[(1-oxohexadecyl)oxy]-1,3-propanediyl] ester and Its Significance in Modern Chemical Research

The compound with the CAS number 2190-16-1, chemically identified as 9,12-Octadecadienoic acid (9Z,12Z)-, 1,1'-[2-[(1-oxohexadecyl)oxy]-1,3-propanediyl] ester, represents a fascinating molecule with substantial implications in the fields of biochemical research and pharmaceutical development. This compound, belonging to the class of polyunsaturated fatty acid derivatives, has garnered attention due to its unique structural properties and potential biological activities. The molecular structure of this ester consists of two palmitoleic acid units linked via a diol bridge, which endows it with distinctive chemical and biological characteristics that make it a subject of intense study.

Recent advancements in lipid chemistry have highlighted the importance of such polyunsaturated fatty acid esters in modulating cellular processes. The presence of double bonds at the 9th and 12th carbon positions in the fatty acid chains contributes to the compound's reactivity and its ability to interact with various biological targets. This structural feature is particularly significant in the context of inflammatory pathways and lipid metabolism, areas where this compound has shown promising results in preliminary studies.

The synthesis of 9,12-Octadecadienoic acid (9Z,12Z)-, 1,1'-[2-[(1-oxohexadecyl)oxy]-1,3-propanediyl] ester involves a series of well-defined chemical reactions that require precise control over reaction conditions. The process typically begins with the preparation of palmitoleic acid derivatives followed by esterification and subsequent coupling reactions to form the diester linkage. The use of advanced synthetic techniques has enabled researchers to produce this compound in higher yields and purities, facilitating more detailed mechanistic studies.

In terms of biological activity, studies have suggested that this compound may possess anti-inflammatory properties by interacting with lipid signaling pathways. The double bonds in its structure allow it to mimic certain natural fatty acids that are known to regulate inflammatory responses. Furthermore, its ability to cross cell membranes efficiently makes it a potential candidate for drug delivery systems targeting intracellular pathways.

One of the most intriguing aspects of 9,12-Octadecadienoic acid (9Z,12Z)-, 1,1'-[2-[(1-oxohexadecyl)oxy]-1,3-propanediyl] ester is its potential role in modulating lipid raft formation and membrane fluidity. Lipid rafts are dynamic microdomains within cell membranes that play a crucial role in signal transduction and cellular trafficking. By interacting with these rafts, this compound may influence various cellular processes that are dependent on membrane dynamics. This has implications not only in basic cell biology but also in diseases where membrane dysfunction is a key factor.

Current research is exploring the therapeutic potential of this compound in several disease models. For instance, studies have indicated that it may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. Additionally, its interaction with lipid receptors has raised interest in its potential application for metabolic disorders such as obesity and type 2 diabetes. The ability of this compound to modulate lipid metabolism makes it a promising candidate for developing novel therapeutic strategies.

The analytical characterization of 9,12-Octadecadienoic acid (9Z,12Z)-, 1,1'-[2-[(1-oxohexadecyl)oxy]-1,3-propanediyl] ester has been extensively studied using various spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). These techniques provide detailed information about the molecular structure and purity of the compound. High-performance liquid chromatography (HPLC) is also commonly used for purification and quantification purposes.

The pharmacokinetic properties of this compound are another area of interest. Studies have begun to explore how it is metabolized within the body and how its active form reaches target tissues. Understanding these processes is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Advanced computational methods are being employed to predict metabolic pathways and interactions with biological targets.

In conclusion,9,12-Octadecadienoic acid (9Z,12Z)-, 1, 1'-'[2-[( 1-oxohexadecyl)oxy]- 1, 3-propanediyl] ester represents a significant advancement in lipid-based research with potential applications across multiple therapeutic areas. Its unique structural features and biological activities make it a valuable tool for studying cellular processes and developing new treatments for various diseases. As research continues to uncover more about its properties, this compound is poised to play an increasingly important role in both academic research and pharmaceutical development.